Double-walled tubular metal–organic frameworks constructed from bi-strand helices†
CrystEngComm Pub Date: 2009-07-01 DOI: 10.1039/B909731G
Abstract
Two MMOFs with double-walled tubular structures have been presented: [In(aip)(µ2-OH)]n·3nH2O (1) and [In2(Hsip)2(µ2-OH)2(H2O)]n·2nH2O (2) (H2aip =

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